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Compound of Interest

Compound Name: Cox-2-IN-50

Cat. No.: B15571961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal

instructions for the handling of Cox-2-IN-50, a water-soluble cyclooxygenase-2 (COX-2)

inhibitor. Adherence to these procedures is vital for ensuring laboratory safety and maintaining

the integrity of research outcomes.

Compound Specifications
Property Value

CAS Number 1242169-24-9

Molecular Formula C₂₄H₁₇F₃N₃Na₂O₅S

Molecular Weight 562.45 g/mol [1]

Solubility Water (20.3 mg/mL)[1][2]

Appearance Solid powder

Safety and Handling
While a specific Safety Data Sheet (SDS) for Cox-2-IN-50 is not readily available, a hazard

profile can be constructed based on the characteristics of similar COX-2 inhibitors. It is

imperative to treat this compound as potentially hazardous.
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Hazard Profile
Acute Toxicity: May be harmful if swallowed.

Skin and Eye Irritation: Potential to cause skin and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.[3]

Reproductive Toxicity: Some COX-2 inhibitors have the potential to affect fertility or harm an

unborn child.

Environmental Hazard: Potentially toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cox-2-IN-50:

PPE Category Item Specification

Hand Protection Chemical-resistant gloves Nitrile or neoprene

Eye Protection
Safety glasses with side

shields or goggles
ANSI Z87.1 certified

Body Protection Laboratory coat Full-length and buttoned

Respiratory Protection Fume hood or N95 respirator

Required when handling the

powder form or creating

solutions

Storage and Stability
Condition Instructions

Shipping
Shipped at room temperature in the continental

US; may vary elsewhere.[2]

Long-term Storage (Powder) Store at -20°C for up to 3 years.

In Solvent
Store at -80°C for up to 6 months or at -20°C for

up to 1 month.
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To prevent degradation, avoid repeated freeze-thaw cycles of solutions.

Operational Plan: In Vitro COX-2 Inhibition Assay
This protocol outlines a fluorometric assay to determine the inhibitory activity of Cox-2-IN-50 on

the COX-2 enzyme.

Materials and Reagents
Cox-2-IN-50

Human Recombinant COX-2 Enzyme

COX Assay Buffer

COX Probe (in DMSO)

COX Cofactor (in DMSO)

Arachidonic Acid (in ethanol)

Celecoxib (positive control, in DMSO)

96-well microplate, black

Fluorometric microplate reader (Ex/Em = 535/587 nm)

Experimental Protocol
Reagent Preparation:

Equilibrate all reagents to room temperature before use.

Thaw the COX Probe, COX Cofactor, and Celecoxib in a 37°C water bath for 1-5 minutes.

Reconstitute the lyophilized COX-2 enzyme in sterile ddH₂O. Keep on ice during use.

Prepare a stock solution of Cox-2-IN-50 in an appropriate solvent (e.g., DMSO or water).
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Assay Setup (per well):

Enzyme Control (EC): 10 µL Assay Buffer.

Inhibitor Control (IC): 10 µL of 10X Celecoxib solution.

Test Sample (S): 10 µL of 10X Cox-2-IN-50 solution at various concentrations.

Reaction Mix Preparation:

Prepare a master mix for the required number of wells. For each well, combine:

80 µL COX Assay Buffer

1 µL COX Probe

1 µL COX Cofactor

1 µL reconstituted COX-2 Enzyme

Incubation:

Add 80 µL of the Reaction Mix to each well.

Incubate the plate at 37°C for 10 minutes.

Reaction Initiation and Measurement:

Add 10 µL of the Arachidonic Acid working solution to all wells.

Immediately measure the fluorescence in kinetic mode at Ex/Em = 535/587 nm for 5-10

minutes at 25°C, protected from light.

Data Analysis:

Determine the rate of reaction (slope) from the linear portion of the kinetic curve for each

well.
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Calculate the percent inhibition for each concentration of Cox-2-IN-50 using the formula:

% Inhibition = [(Slope_EC - Slope_S) / Slope_EC] * 100

Plot the percent inhibition against the logarithm of the test compound concentration to

determine the IC₅₀ value.

Mechanism of Action and Signaling Pathway
Cox-2-IN-50 is a selective inhibitor of the COX-2 enzyme. COX-2 is a key enzyme in the

inflammatory pathway, responsible for the conversion of arachidonic acid into prostaglandins,

which are mediators of pain and inflammation. By selectively inhibiting COX-2, Cox-2-IN-50
reduces the production of these pro-inflammatory prostaglandins without significantly affecting

the constitutive COX-1 enzyme, which is involved in gastric protection and platelet function.
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Disposal Plan
Proper disposal of Cox-2-IN-50 and associated waste is critical to prevent environmental

contamination and ensure personnel safety.

Disposal Workflow
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Waste Type

Disposal Action

Unused/Expired
Cox-2-IN-50 Powder

Containerize in a
sealed, labeled

waste container.

Contaminated
Liquid Waste

(e.g., solutions, rinsate)

Collect in a labeled,
leak-proof hazardous

waste container.

Contaminated
Solid Waste

(e.g., gloves, pipette tips)

Place in a designated,
labeled hazardous

waste bag/container.

Arrange for pickup by
Environmental Health

& Safety (EHS).

High-temperature
incineration.

Click to download full resolution via product page

Decontamination of Reusable Equipment
Initial Rinse: Rinse glassware and other equipment with a small amount of the solvent used

for the Cox-2-IN-50 solution (e.g., DMSO). Collect this rinsate as hazardous liquid waste.

Wash: Thoroughly wash the equipment with soap and water.

Final Rinse: Rinse with deionized water.
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Dry: Allow the equipment to dry completely before reuse or storage.

Emergency Procedures: Spills
Evacuate and Alert: Immediately evacuate the spill area and inform your supervisor and

colleagues.

Secure the Area: Restrict access to the spill location.

Consult Institutional Procedures: Follow your institution's specific spill cleanup protocols for

hazardous chemicals.

Use Spill Kit: While wearing appropriate PPE, use a chemical spill kit to absorb the spilled

material.

Decontaminate: Clean the spill area with soap and water after the material has been

absorbed.

Dispose: All cleanup materials must be disposed of as hazardous solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

